Cas no 207121-46-8 (D-Cysteine hydrochloride hydrate)
D-Cysteine hydrochloride hydrate is a chiral amino acid derivative widely used in biochemical and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for applications in peptide synthesis, enzyme studies, and as a reducing agent. The hydrochloride hydrate form enhances solubility in aqueous solutions, facilitating its use in buffered systems. As the D-enantiomer of cysteine, it serves as a valuable tool for investigating stereospecific biological processes. The compound is characterized by consistent quality and reliable performance in controlled reactions, meeting the stringent requirements of analytical and preparative workflows. Proper storage under anhydrous conditions ensures long-term stability.
207121-46-8 structure
Product Name:D-Cysteine hydrochloride hydrate
CAS No:207121-46-8
MF:C3H10ClNO3S
MW:175.634398937225
MDL:MFCD00150051
CID:66750
PubChem ID:10176341
Update Time:2025-06-09
D-Cysteine hydrochloride hydrate Chemical and Physical Properties
Names and Identifiers
-
- D-Cysteine Hydrochloride Monohydrate
- D-Cysteine HCL monohydrate
- H-D-Cys-OH.HCl.H2O
- H-D-Cys-OH*HCl*H2O
- (S)-2-Amino-3-mercaptopropanoic acid hydrochloride hydrate
- D-CYSTEINE HYDROCHLORIDE ANHYDROUS
- D-Cysteine, HCl
- H-D-Cys-OH · HCl · H₂O
- H-D-Cys-OH·HCl·H?O
- L-Cysteine HCl Monohydrate
- <small>D<
- 2-amino-3-sulfo-propanoic acid
- 2-AMINOSULPHOPROPIONIC ACID
- 3-Sulfo-L-alanine
- CYSTEIC ACID,L
- Cysteicacid
- Cysteine sulfonic acid
- D-CYSTEINE HYDROCHLORIDE
- D-cysteine*HCl*H2O
- L-Cysteic acid anhydrous
- L-Cystein sulfonic acid
- L-cysteine sulfonic acid
- S-sulfocysteine
- H-D-Cys-OH·HCl Monohydrate
- D-Cysteine hydrochloride hydrate
- AS-13119
- EN300-303360
- C-9660
- SCHEMBL607664
- J-300083
- (2S)-2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride
- MFCD00150051
- A814830
- AC-7470
- 207121-46-8
- HY-W055811
- AKOS015855409
- FD3010
- (2S)-2-amino-3-sulfanylpropanoic acid hydrate hydrochloride
- D-Cysteine, hydrochloride, hydrate (1:1:1)
- C3H10ClNO3S
- (S)-2-Amino-3-mercaptopropanoicacidhydrochloridehydrate
- D-Cysteine,hydrochloride, hydrate (1:1:1)
- BP-20435
- D-Cysteine hydrochloride monohydrate, >=98% (TLC)
- QIJRTFXNRTXDIP-YBBRRFGFSA-N
- CS-0046802
- D-Cysteine HCl hydrate
- D-Cysteine Hydrochloride Hydrate;
- DB-297143
- D-CYSTEINE HYDRATE HYDROCHLORIDE
-
- MDL： MFCD00150051
- Inchi： 1S/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m1../s1
- InChI Key： QIJRTFXNRTXDIP-YBBRRFGFSA-N
- SMILES： Cl.SC[C@H](C(=O)O)N.O
Computed Properties
- Exact Mass: 156.99600
- Monoisotopic Mass: 175.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 75.3
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.3A^2
Experimental Properties
- Color/Form: White powder
- Melting Point: ~185 °C (dec.)
- Boiling Point: 293.9 °C at 760 mmHg
- Flash Point: 131.5 °C
- Refractive Index: -6 ° (C=8, 1mol/L HCl)
- Water Partition Coefficient: almost transparency
- PSA: 102.12000
- LogP: 0.83040
- Solubility: Not determined
D-Cysteine hydrochloride hydrate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3-10-23
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
D-Cysteine hydrochloride hydrate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
D-Cysteine hydrochloride hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM0778-25g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | ≥97% | 25g |
￥180元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM0778-5g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | ≥97% | 5g |
￥60元 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02990-5g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | 97% | 5g |
49.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02990-10g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | 97% | 10g |
68.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02990-25g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | 97% | 25g |
81.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02990-100g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | 97% | 100g |
261.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02990-500g |
D-Cysteine hydrochloride hydrate |
207121-46-8 | 97% | 500g |
1115.00 | 2021-07-09 | |
| TRC | C995040-500mg |
D-Cysteine Hydrochloride Monohydrate |
207121-46-8 | 500mg |
$ 58.00 | 2023-09-08 | ||
| TRC | C995040-1g |
D-Cysteine Hydrochloride Monohydrate |
207121-46-8 | 1g |
$ 64.00 | 2023-09-08 | ||
| TRC | C995040-2.5g |
D-Cysteine Hydrochloride Monohydrate |
207121-46-8 | 2.5g |
$ 75.00 | 2023-09-08 |
D-Cysteine hydrochloride hydrate Related Literature
-
Tao Liu,Yingying Su,Hongjie Song,Yi Lv Analyst 2013 138 6558
-
Xiongbin Wang,Junjie Hao,Jiaji Cheng,Junzi Li,Jun Miao,Ruxue Li,Yiwen Li,Jiagen Li,Yuhui Liu,Xi Zhu,Yanjun Liu,Xiao Wei Sun,Zikang Tang,Marie-Hélène Delville,Tingchao He,Rui Chen Nanoscale 2019 11 9327
-
Junjie Hao,Junzi Li,Meijuan Chen,Xijian Duan,Bing Xu,Yiwen Li,Tingchao He,Xiao Wei Sun,Marie-Hélène Delville,Jiaji Cheng Mater. Chem. Front. 2022 6 1194
-
4. Sensitive sensing of alkaline phosphatase and γ-glutamyltranspeptidase activity for tumor imagingYanyun Yang,Miaomiao Zhang,Wenting Zhang,Yinglu Chen,Tong Zhang,Sheng Chen,Yue Yuan,Gaolin Liang,Shusheng Zhang Analyst 2022 147 1544
-
Yiyi Liu,Tharaka Perera,Qianqian Shi,Zijun Yong,Sudaraka Mallawaarachchi,Bo Fan,Julia Ann-Therese Walker,Christopher J. Lupton,San H. Thang,Malin Premaratne,Wenlong Cheng Nanoscale 2022 14 4292
207121-46-8 (D-Cysteine hydrochloride hydrate) Related Products
- 32443-99-5(D-Cysteine hydrochloride)
- 96998-61-7(DL-Cysteine Hydrochloride Hydrate)
- 345909-32-2((R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate)
- 4371-52-2((2R)-2-Ammonio-3-Mercaptopropanoate)
- 3374-22-9(2-Amino-3-mercaptopropanoic acid)
- 52-89-1(L-Cysteine hydrochloride)
- 7048-04-6(L-Cysteine hydrochloride monohydrate)
- 921-01-7(D-Cysteine)
- 52-90-4(L-Cysteine)
- 61748-44-5(Ethyl, 2-amino-2-carboxy-1-mercapto-, (R)-)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
